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Compound of Interest

Compound Name: 3-lodooxetane

Cat. No.: B1340047

For researchers, scientists, and drug development professionals, the meticulous management
of chemical reagents is paramount for ensuring a safe and compliant laboratory environment.
This guide provides essential, immediate safety and logistical information for the proper
disposal of 3-lodooxetane, a halogenated heterocyclic building block utilized in chemical
synthesis. Adherence to these procedural steps is critical for mitigating risks to personnel and
the environment.

Hazard Identification and Safety Data

3-lodooxetane is a flammable liquid and vapor that can cause skin and serious eye irritation. It
may also cause respiratory irritation.[1][2] Due to these hazardous properties, stringent safety
protocols must be observed during its handling and disposal.

Quantitative Data Summary
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Property Value Source

--INVALID-LINK--, --INVALID-
LINK--

Molecular Formula CsHslO

Molecular Weight 183.98 g/mol --INVALID-LINK--

Colorless to light orange to
Appearance o --INVALID-LINK--
yellow clear liquid

Density 2.090 g/mL at 25 °C --INVALID-LINK--
Boiling Point 159 °C --INVALID-LINK--

--INVALID-LINK--, --INVALID-
Flash Point 54 °C (129.2 °F)

LINK--

) N --INVALID-LINK--, --INVALID-

Storage Temperature 2-8°C, Light and heat sensitive LINK

--INVALID-LINK--, --INVALID-
Hazard Statements H226, H315, H319, H335

LINK--

Experimental Protocol: Proper Disposal Procedure

The following step-by-step procedure outlines the recommended protocol for the safe disposal
of 3-lodooxetane in a laboratory setting.

1. Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure you
are wearing the appropriate personal protective equipment. This includes:

Chemical-resistant gloves (e.g., nitrile rubber).

Safety goggles and a face shield to protect against splashes.

A flame-retardant lab coat to protect clothing and skin.

Work must be conducted in a well-ventilated area, preferably within a chemical fume hood.

N

. Waste Segregation and Collection:
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Designate a specific, clearly labeled waste container for 3-lodooxetane and any materials
contaminated with it (e.g., pipette tips, wipes, and contaminated gloves).

The container must be made of a compatible material and have a secure, tight-fitting lid to
prevent leaks and the escape of flammable vapors.

Do not mix 3-lodooxetane waste with other chemical waste streams, particularly with
incompatible materials, unless explicitly permitted by your institution's environmental health
and safety (EHS) office.

Separate halogenated from non-halogenated solvent waste where possible.
. Container Labeling:

Clearly label the waste container with the full chemical name: "Hazardous Waste: 3-
lodooxetane".

Include appropriate hazard pictograms (e.g., flammable, irritant).
Indicate the date when the waste was first added to the container.
. Storage of Waste:
Store the sealed waste container in a designated, secure secondary containment area.

This storage area should be cool, well-ventilated, and away from sources of ignition such as
heat, sparks, and open flames.[2]

Store in an approved flammable storage cabinet if available.
. Disposal Request and Collection:

Once the waste container is full or ready for disposal, contact your institution's EHS office to
arrange for collection.

Do not attempt to dispose of 3-lodooxetane down the drain or in general laboratory trash.

The final disposal must be carried out by a licensed hazardous waste disposal company.
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Empty Container Disposal:
e Thoroughly empty all contents from the original 3-lodooxetane container.

» Triple rinse the container with a suitable solvent (e.g., acetone or ethanol). Collect all rinsate
as chemical waste and add it to the designated 3-lodooxetane waste container.

 After rinsing, obliterate, remove, or thoroughly deface the label on the empty container
before disposal in accordance with institutional guidelines for rinsed glass or plastic.

Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safe Disposal of 3-lodooxetane: A Comprehensive
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1340047#3-iodooxetane-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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